Cas no 104526-45-6 (1-Dodecyl-4-(phenylthio)benzene)

• Product Name: 1-Dodecyl-4-(phenylthio)benzene
• CAS No: 104526-45-6
• MF: C₂₄H₃₄S
• MW: 354.591765880585
• CID: 2359486
• PubChem ID: 19803094
• Update Time: 2025-04-21

1-Dodecyl-4-(phenylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Dodecyl-4-(phenylthio)benzene
• p-dodecylphenyl phenyl sulfide
• 1-dodecyl-4-(phenylsulfanyl)benzene
• 104526-45-6
• DB-201775

• Inchi： 1S/C24H34S/c1-2-3-4-5-6-7-8-9-10-12-15-22-18-20-24(21-19-22)25-23-16-13-11-14-17-23/h11,13-14,16-21H,2-10,12,15H2,1H3
• InChI Key： BKWPBSKBTPDIMA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 354.23812226Da
• Monoisotopic Mass: 354.23812226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.98±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.5E-5 g/L) (25 ºC),